Cas no 821776-51-6 (Benzenamine, N-butyl-N-ethyl-3-methyl-4-nitro-)

• Product Name: Benzenamine, N-butyl-N-ethyl-3-methyl-4-nitro-
• CAS No: 821776-51-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 697321
• PubChem ID: 11195717
• Update Time: 2025-04-19

Benzenamine, N-butyl-N-ethyl-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-butyl-N-ethyl-3-methyl-4-nitro-
• N-butyl-N-ethyl-3-methyl-4-nitroaniline
• N-butyl-N-ethyl-3-methyl-4-nitroBenzenamine
• SCHEMBL3059939
• FT-0743243
• DTXSID80458388
• 821776-51-6

• Inchi： 1S/C13H20N2O2/c1-4-6-9-14(5-2)12-7-8-13(15(16)17)11(3)10-12/h7-8,10H,4-6,9H2,1-3H3
• InChI Key： KTIKGXQZDPUVKH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1C)N(CC)CCCC)=O

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.1Ų